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Compound of Interest

Compound Name: 2-Methoxy-5-nitropyridin-4-ol

CAS No.: 1374652-16-0

Cat. No.: B595659

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxy-5-nitropyridin-4-ol, a
substituted pyridine derivative of interest in synthetic and medicinal chemistry. Due to its

potential as a versatile building block, this guide will delve into its chemical identity, proposed

synthetic pathways, predicted physicochemical properties, and prospective applications,

drawing upon established principles of heterocyclic chemistry and data from analogous

structures.

Chemical Identity and Nomenclature
Precise identification is paramount in scientific research. While a dedicated CAS number for 2-
Methoxy-5-nitropyridin-4-ol is not readily found in major chemical databases, indicating its

status as a potentially novel or less-common compound, its structure can be unambiguously

defined.

The systematic IUPAC (International Union of Pure and Applied Chemistry) name for this

compound is 2-methoxy-5-nitropyridin-4-ol. This name is derived from the pyridine core, with
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substituents numbered to give the lowest possible locants, starting from the heteroatom.

Table 1: Compound Identification

Identifier Value

IUPAC Name 2-methoxy-5-nitropyridin-4-ol

Molecular Formula C₆H₆N₂O₄

Molecular Weight 170.12 g/mol

Canonical SMILES COC1=NC=C(C(=C1)O)[O-]

InChI Key (Not available)

CAS Number (Not assigned)

Physicochemical and Spectroscopic Profile
(Predicted)
The properties of 2-Methoxy-5-nitropyridin-4-ol are dictated by the interplay of its functional

groups—a methoxy group, a nitro group, and a hydroxyl group—on the electron-deficient

pyridine ring.

Table 2: Predicted Physicochemical Properties
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Property
Predicted
Value/Characteristic

Rationale

Appearance Pale yellow to orange solid

The nitro group is a

chromophore that often

imparts color.

Solubility

Soluble in polar organic

solvents (e.g., DMSO, DMF,

methanol). Limited solubility in

water.

The hydroxyl group can

participate in hydrogen

bonding, enhancing solubility

in polar solvents.

Acidity (pKa)
The pyridinolic proton is

expected to be acidic.

The electron-withdrawing nitro

group and the pyridine ring

nitrogen increase the acidity of

the hydroxyl group.

Boiling Point
High, with decomposition likely

at elevated temperatures.

The presence of polar

functional groups and potential

for intermolecular hydrogen

bonding leads to a high boiling

point.

Melting Point
Expected to be a solid with a

defined melting point.

Crystalline solids of similar

complexity typically have

melting points in the range of

100-200 °C.

Predicted Spectroscopic Data
For researchers undertaking the synthesis of this compound, the following spectroscopic

signatures would be critical for its characterization:

¹H NMR: Protons on the pyridine ring will appear in the aromatic region, with their chemical

shifts influenced by the electronic effects of the substituents. The methoxy group will present

as a singlet, typically in the range of 3.8-4.2 ppm. The hydroxyl proton will be a broad singlet,

and its chemical shift will be dependent on the solvent and concentration.
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¹³C NMR: The spectrum will show six distinct carbon signals corresponding to the pyridine

ring and the methoxy group. The carbon bearing the nitro group will be significantly

downfield.

IR Spectroscopy: Characteristic vibrational bands will include O-H stretching (broad, ~3200-

3500 cm⁻¹), C-H stretching (~2800-3100 cm⁻¹), asymmetric and symmetric N-O stretching of

the nitro group (~1550 and ~1350 cm⁻¹), and C=C/C=N stretching of the aromatic ring

(~1400-1600 cm⁻¹).

Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z = 170.12.

Fragmentation patterns would likely involve the loss of the methoxy and nitro groups.

Proposed Synthetic Strategies
The synthesis of 2-Methoxy-5-nitropyridin-4-ol can be approached through several logical

pathways, leveraging known reactions in pyridine chemistry. A plausible and efficient route

would start from a readily available substituted pyridine.

Retrosynthetic Analysis
A logical retrosynthetic approach would involve the late-stage introduction of the nitro group

due to its activating and directing effects.

2-Methoxy-5-nitropyridin-4-ol

2-Methoxy-pyridin-4-ol

Nitration

2-Chloro-5-nitropyridin-4-ol

Methoxylation

2-Aminopyridin-4-ol

Diazotization followed by Methoxylation

2,4-Dihydroxypyridine

Chlorination then Nitration

Click to download full resolution via product page
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Caption: Retrosynthetic analysis of 2-Methoxy-5-nitropyridin-4-ol.

Detailed Synthetic Protocol: A Proposed Route
This proposed workflow begins with the nitration of a suitable precursor.

Synthesis of 2-Methoxy-5-nitropyridin-4-ol

Start with
2-Methoxy-pyridin-4-ol

Nitration with
HNO₃/H₂SO₄

Purification by
Recrystallization or Chromatography 2-Methoxy-5-nitropyridin-4-ol

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-Methoxy-5-nitropyridin-4-ol.

Step-by-Step Methodology:

Nitration of 2-Methoxy-pyridin-4-ol:

To a stirred solution of 2-Methoxy-pyridin-4-ol in concentrated sulfuric acid, cooled to 0-5

°C, a mixture of concentrated nitric acid and sulfuric acid is added dropwise.

Causality: The methoxy group is an ortho-, para-director. In the pyridine ring, the positions

ortho and para to the methoxy group are activated towards electrophilic substitution. The

presence of the hydroxyl group at position 4 will also influence the regioselectivity.

Nitration is expected to occur at position 5. The use of a nitrating mixture at low

temperatures is a standard and effective method for the controlled nitration of activated

aromatic systems, minimizing side reactions.

The reaction mixture is stirred at a controlled temperature until the starting material is

consumed (monitored by TLC or LC-MS).

The reaction is then quenched by pouring it onto crushed ice, leading to the precipitation

of the crude product.

Purification:
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The crude product is collected by filtration, washed with cold water to remove residual

acid, and dried.

Further purification can be achieved by recrystallization from a suitable solvent system

(e.g., ethanol/water) or by column chromatography on silica gel.

Self-Validation: The purity of the final compound should be confirmed by analytical

techniques such as melting point determination, NMR spectroscopy, and mass

spectrometry to ensure the correct structure and absence of impurities.

Potential Applications in Research and
Development
Substituted nitropyridines are valuable intermediates in the synthesis of pharmaceuticals and

agrochemicals.[1] The functional groups of 2-Methoxy-5-nitropyridin-4-ol make it a promising

scaffold for further chemical elaboration.

Medicinal Chemistry
Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors used

in oncology. The nitro group can be reduced to an amine, which can then be further

functionalized to interact with the hinge region of a kinase. Derivatives of similar compounds,

like 2-Methoxy-5-nitropyridine, have been explored as potential protein tyrosine kinase

inhibitors.[1]

Anti-infective Agents: The nitropyridine moiety is present in some anti-infective drugs. This

compound could serve as a starting material for the synthesis of novel antibacterial or

antiprotozoal agents. For instance, 2-Methoxy-5-nitropyridine is a key intermediate in the

synthesis of the antimalarial drug Pyramax.[1]

Agrochemicals
The pyridine ring is a core component of many herbicides and pesticides. The specific

substitution pattern of 2-Methoxy-5-nitropyridin-4-ol could be exploited to develop new

crop protection agents.[1]

Materials Science

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b154726
https://www.benchchem.com/product/b595659/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxy-5-nitropyridin-4-ol
https://www.benchchem.com/product/b154726
https://www.benchchem.com/product/b154726
https://www.benchchem.com/product/b595659/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxy-5-nitropyridin-4-ol
https://www.benchchem.com/product/b154726
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitropyridine derivatives have been investigated for their applications in materials science,

for example, as precursors for conductive polymers or components in organic light-emitting

diodes (OLEDs).[1]

Conclusion
2-Methoxy-5-nitropyridin-4-ol represents a potentially valuable, albeit not widely documented,

chemical entity. Its synthesis is achievable through established organic chemistry principles.

The presence of multiple, reactive functional groups on a pyridine core makes it an attractive

starting point for the development of new molecules with potential applications in medicinal

chemistry, agrochemicals, and materials science. This guide provides a foundational

understanding for researchers and drug development professionals interested in exploring the

chemistry and potential of this and related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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